Cas no 1263376-96-0 (3-bromo-4-chlorobenzene-1-thiol)

3-Bromo-4-chlorobenzene-1-thiol is a halogenated aromatic thiol compound characterized by the presence of bromo and chloro substituents on the benzene ring, along with a reactive thiol (–SH) group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing effects of the halogens enhance the reactivity of the thiol group, facilitating its use in nucleophilic substitution and metal coordination reactions. Its well-defined molecular structure ensures consistent performance in cross-coupling and functionalization reactions. The compound is typically handled under inert conditions due to the sensitivity of the thiol moiety to oxidation.

3-bromo-4-chlorobenzene-1-thiol structure

1263376-96-0 structure

Product Name:3-bromo-4-chlorobenzene-1-thiol

CAS No:1263376-96-0

MF:C₆H₄BrClS

MW:223.517958641052

MDL:MFCD18089335

CID:4584162

PubChem ID:50999504

Update Time:2025-06-07

3-bromo-4-chlorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-chlorothiophenol
- 3-bromo-4-chlorobenzene-1-thiol
- MDL： MFCD18089335
- Inchi： 1S/C6H4BrClS/c7-5-3-4(9)1-2-6(5)8/h1-3,9H
- InChI Key： VHNFJTSIYZUSAR-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(Cl)C(Br)=C1

Computed Properties

Exact Mass: 221.89056g/mol
Monoisotopic Mass: 221.89056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 1Å²

3-bromo-4-chlorobenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	061642-250mg	3-Bromo-4-chlorothiophenol	1263376-96-0		250mg	￡179.00	2022-03-01
Fluorochem	061642-1g	3-Bromo-4-chlorothiophenol	1263376-96-0		1g	￡352.00	2022-03-01
Fluorochem	061642-5g	3-Bromo-4-chlorothiophenol	1263376-96-0		5g	￡1055.00	2022-03-01
eNovation Chemicals LLC	Y1244967-250mg	3-bromo-4-chlorobenzene-1-thiol	1263376-96-0	90%	250mg	$390	2024-06-06
eNovation Chemicals LLC	Y1244967-1g	3-bromo-4-chlorobenzene-1-thiol	1263376-96-0	90%	1g	$675	2024-06-06
eNovation Chemicals LLC	Y1244967-5g	3-bromo-4-chlorobenzene-1-thiol	1263376-96-0	90%	5g	$1885	2024-06-06
eNovation Chemicals LLC	Y1244967-25g	3-bromo-4-chlorobenzene-1-thiol	1263376-96-0	90%	25g	$6070	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286316-50mg	3-Bromo-4-chlorobenzene-1-thiol	1263376-96-0	95+%	50mg	￥1874.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286316-100mg	3-Bromo-4-chlorobenzene-1-thiol	1263376-96-0	95+%	100mg	￥3042.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286316-250mg	3-Bromo-4-chlorobenzene-1-thiol	1263376-96-0	95+%	250mg	￥4352.00	2024-08-09